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Compound of Interest

2-chloro-5-nitro-N-(2-
Compound Name:

phenylethyl)benzamide
CAS No.: 19007-50-2

Cat. No.: B2790830

Get Quote

Executive Summary & Chemical Profile[1]

This guide provides the authoritative protocol for the disposal of 2-chloro-5-nitro-N-(2-
phenylethyl)benzamide. While often treated as a generic organic solid, the specific functional
group architecture—a nitro-substituted, halogenated benzamide—dictates a strict segregation
protocol to prevent downstream incineration hazards (dioxin formation) and immediate bench-
level incompatibility risks.[1]

Chemical Hazard Profile
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Property Specification Operational Implication

Contains Chlorine and Nitro
Molecular Formula
groups.[1][2]

MUST be incinerated with acid

Waste Classification Halogenated Organic )

gas scrubbing.[1]
] ) N ] High potency sensitizer;

Primary Hazards Skin Sensitizer (Cat 1), Irritant )
double-glove required.[1]
Potential thermal instability;

Reactivity Nitro-aromatic core incompatible with strong
reducers.[1]

_ _ Dust control measures
Physical State Solid (Powder/Crystal)

required during transfer.[1][2]

Waste Segregation Logic (The "Why" and "How")
The Criticality of Halogen Separation

Unlike standard organic waste, this compound contains a chlorine substituent. If disposed of in
a standard "Non-Halogenated" solvent stream, the combustion of this compound generates
Hydrogen Chloride (HCI) gas.[1]

e Mechanism:

[1]

e Consequence: HCI corrodes standard combustion chambers and, if not scrubbed, violates
EPA emission standards.[1] Furthermore, incomplete combustion of chlorinated aromatics
can yield dioxins, which are persistent environmental pollutants.[1]

The Nitro Group Hazard

The 5-nitro position on the benzamide ring introduces a potential for energetic decomposition if
subjected to shock or high heat under confinement, although the benzamide scaffold stabilizes
this significantly compared to polynitro-toluenes.[1]
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 Directive: Never dispose of this compound in "Oxidizing" waste streams or mix with strong
reducing agents (e.g., Sodium Borohydride, Lithium Aluminum Hydride) in the waste
container, as this can trigger exothermic runaway.[1]

Decision Tree: Waste Stream Selection

The following logic gate determines the correct waste container at the bench level.

Operational Rule

Waste Generation:

2-chloro-5-nitro-N-(2-phenylethyl)benzamide e mresEnee of i Clraliom [ e ol

classifies the WHOLE mixture as Halogenated.

i
! |
! |
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! |
| I
! |

Is the waste Solid or Liquid?

Solid/Precipitate \Dissolved

Solid Waste Liquid/Solution

l
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Yes (e.g., DCM) \No (e.g., DMSO/MeOH)

. STREAM C:
Liquid S;SE;‘:\;S& Waste Liquid Halogenated Waste
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Figure 1: Decision logic for segregating chloronitrobenzamide waste.[1] Note that the solute
determines the classification even in non-halogenated solvents.[1]
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Excess Reagent)

Objective: Isolate the solid to prevent dust generation and cross-reactivity.[1]

o PPE Verification: Wear nitrile gloves (double gloving recommended due to sensitizer status),
lab coat, and safety glasses.[1]

e Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-
top glass vial. Do not throw loose powder into a 55-gallon drum.

e Labeling: Affix a hazardous waste tag to the primary container.
o Constituent: "2-chloro-5-nitro-N-(2-phenylethyl)benzamide"[1]
o Hazard Checkbox: Toxic, Irritant.[1]

e Secondary Containment: Place the sealed bag/vial into the laboratory's Solid Halogenated
Waste drum (often a wide-mouth HDPE drum).[1]

e Log Entry: Record the mass added to the satellite accumulation log.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Objective: Ensure chemical compatibility before consolidation.

e Quench Verification: Ensure no active reagents (thionyl chloride, strong bases) remain in the
solution.[1]

o Test: Check pH.[3] Ideally, the waste solution should be neutral (pH 6-8).[1]
e Solvent Compatibility:
o If dissolved in DCM/Chloroform: Pour directly into the Liquid Halogenated carboy.

o If dissolved in Acetone/Methanol/DMSO: Because the solute contains Chlorine, this MUST
still go into the Liquid Halogenated carboy.[1]
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o Warning: Do not pour into the "Organic Non-Halogenated" carboy. Doing so contaminates
the entire fuel-blending stream with halogens, potentially resulting in regulatory fines
during off-site analysis.[1]

o Headspace Rule: Leave at least 10% headspace in the waste container to allow for thermal
expansion.[1]

Emergency Contingencies
Spill Management (Bench Scale < 509)

o Evacuate & Ventilate: If dust is airborne, clear the immediate area.[1]
e PPE Upgrade: Wear a P100 particulate respirator if cleaning powder outside a fume hood.[1]
o Neutralization (Not required, but stabilization is):

o Solids: Cover with wet paper towels to prevent dust dispersion, then scoop into a bag.[1]

o Liquids: Absorb with vermiculite or clay-based absorbent.[1]

o Decontamination: Wash the surface with a mild surfactant (soap/water) followed by an
ethanol wipe.[1] The nitro-aromatic residue is likely yellow; clean until no color remains.[1]

Regulatory & Compliance Framework

The disposal pathway follows the "Cradle-to-Grave" lifecycle mandated by RCRA (Resource
Conservation and Recovery Act).[1]
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Figure 2: The RCRA-compliant lifecycle for halogenated nitro-aromatics. Note the requirement

for high-temperature incineration.

Regulatory Codes[4][5][6][7][8][9][10][11][12]

o EPA Waste Code: While not specifically P- or U-listed, this waste typically carries the D001
(if ignitable formulation) or falls under Halogenated Organic Compounds (HOCS) restrictions.

[1]
o DOT Transport: If transported pure, likely Class 6.1 (Toxic Solids, Organic, N.O.S.).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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